2-Phenylthio-2-(3-phenyl-1,3-thiazolidine-2-yliden)acetonitrile

• CAS No.: 304901-49-3
• Molecular Formula: C17H14N2S2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2-phenylsulfanyl-2-(3-phenyl-1,3-thiazolidin-2-ylidene)acetonitrile
• InChI: InChI=1S/C17H14N2S2/c18-13-16(21-15-9-5-2-6-10-15)17-19(11-12-20-17)14-7-3-1-4-8-14/h1-10H,11-12H2
• InChI Key: HIOADUPRHXVOFG-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=C(C#N)SC2=CC=CC=C2)N1C3=CC=CC=C3

Description

2-Phenylthio-2-(3-phenyl-1,3-thiazolidine-2-yliden)acetonitrile is a useful research compound. Its molecular formula is C17H14N2S2 and its molecular weight is 310.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

18.9 g (140 mmols) of phenylisothiocyanate and 20.9 g (140 mmols) of phenylthioacetonitrile dissolved in 50 ml of dimethylformamlde were added dropwise with stirring at room temperature to a suspension of 11.5 g of sodium hydride (60% oil, 287 mmols) in 200 ml of dimethylformamide. The mixture was stirred for 1 hour, and 28.9 g (154 mmols) of 1,2-dibromoethane was added dropwise at room temperature. Then the mixture was stirred for 3 hours. To the reaction mixture were added 300 ml of water and 100 ml of ether, followed by stirring. The precipitated crystals were collected by filtration, giving 26.1 g of the title compound as colorless crystals (yield 60%).